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Compound of Interest

Compound Name: 4'-Methylbenzo-15-crown-5

Cat. No.: B15082736 Get Quote

A comprehensive understanding of the three-dimensional arrangement of host-guest

complexes is paramount for researchers in materials science and drug development. This

technical guide delves into the crystal structure of 4'-Methylbenzo-15-crown-5 and its

complexes, providing a detailed overview of their synthesis, structural analysis, and key

crystallographic parameters. While specific crystallographic data for 4'-Methylbenzo-15-
crown-5 is not readily available in the surveyed literature, this guide will utilize data from the

closely related and structurally similar 4'-Formylbenzo-15-crown-5 and various benzo-15-

crown-5 complexes to provide a thorough and illustrative analysis.

Introduction to 4'-Methylbenzo-15-crown-5
4'-Methylbenzo-15-crown-5 is a derivative of the well-known macrocyclic polyether benzo-15-

crown-5. The parent compound, 15-crown-5, is a cyclic pentamer of ethylene oxide with the

formula (C₂H₄O)₅.[1] The "benzo" substituent indicates the fusion of a benzene ring to the

crown ether macrocycle, and the "4'-methyl" specifies the presence of a methyl group on the 4-

position of this benzene ring.

These crown ethers are renowned for their ability to form stable complexes with various

cations, particularly alkali and alkaline earth metals.[1] The size of the cation that fits optimally

within the crown ether's cavity is a key determinant of the stability of the resulting complex. For

15-crown-5 and its derivatives, there is a high selectivity for sodium (Na⁺) ions, although

complexes with other cations like potassium (K⁺) are also known.[1] The study of the crystal

structure of these complexes provides invaluable insights into the nature of the host-guest
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interactions, coordination geometries, and the conformational changes in the crown ether upon

complexation.

Synthesis and Crystallization
The synthesis of 4'-Methylbenzo-15-crown-5 and its subsequent complexation and

crystallization are crucial steps for structural elucidation.

Synthesis of 4'-Methylbenzo-15-crown-5
While a specific protocol for 4'-Methylbenzo-15-crown-5 was not found in the searched

literature, a general and adaptable method is the Williamson ether synthesis. This would

involve the reaction of 4-methylcatechol with 1,10-dichloro-3,6,9-trioxadecane in the presence

of a base. A similar procedure is used for the synthesis of benzo-15-crown-5, where catechol is

reacted with tetraethyleneglycol dichloride in n-butanol with sodium hydroxide.[2]

Synthesis of Complexes
The formation of complexes typically involves dissolving the crown ether and a salt of the

desired cation in a suitable solvent or solvent mixture. The stoichiometry of the reactants can

be varied to obtain complexes with different ligand-to-metal ratios.

Crystallization
Single crystals suitable for X-ray diffraction are typically grown by slow evaporation of the

solvent from the reaction mixture, or by vapor diffusion techniques. For instance, colorless

needles of 4'-formylbenzo-15-crown-5 were obtained by the slow cooling and evaporation of a

solution in n-heptane.[3]

Experimental Protocols for Crystal Structure
Determination
The determination of the crystal structure of these complexes is primarily achieved through

single-crystal X-ray diffraction.

Data Collection and Processing
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A suitable single crystal is mounted on a diffractometer, and X-ray diffraction data is collected.

Modern diffractometers, such as the Bruker Kappa APEXII CCD, are commonly used for this

purpose.[3] The collected data is then processed, which includes integration of the reflection

intensities and applying corrections for factors like absorption.

Structure Solution and Refinement
The crystal structure is solved using direct methods or Patterson methods, and then refined

using full-matrix least-squares techniques. Software packages like SHELXS97 and SHELXL97

are standardly employed for structure solution and refinement, respectively.[3]

Experimental Workflow
The general workflow for determining the crystal structure of a 4'-Methylbenzo-15-crown-5
complex is illustrated in the following diagram.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.
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